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Abstract
This technical guide provides a comprehensive overview of 3-[(3-
Chlorobenzyl)oxy]benzaldehyde, a versatile aromatic aldehyde of significant interest in

medicinal chemistry and organic synthesis. This document consolidates its chemical and

physical properties, outlines a detailed synthesis protocol based on established methodologies,

explores its potential biological activities with a focus on aldehyde dehydrogenase (ALDH)

inhibition, and provides essential safety and handling information. The content is structured to

deliver actionable insights and support the research and development endeavors of

professionals in the field.

Introduction: The Significance of Substituted
Benzaldehydes
Benzaldehyde and its derivatives are a cornerstone of synthetic organic chemistry, serving as

pivotal intermediates in the creation of a vast array of pharmaceuticals, agrochemicals, and

specialty materials. The strategic placement of various substituents on the benzaldehyde

scaffold allows for the fine-tuning of steric and electronic properties, thereby influencing the

molecule's reactivity and biological interactions. The subject of this guide, 3-[(3-
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Chlorobenzyl)oxy]benzaldehyde, incorporates a chloro-substituted benzyl ether moiety, a

structural motif that imparts a unique combination of lipophilicity and potential for specific

biological interactions, making it a compound of considerable interest for drug discovery

programs.

Core Compound Identification and Properties
Chemical Identity

Systematic Name: 3-[(3-Chlorobenzyl)oxy]benzaldehyde

CAS Number: 168084-95-5[1]

Molecular Formula: C₁₄H₁₁ClO₂[2][3]

Molecular Weight: 246.69 g/mol [2][3]

Synonyms: 3-[(3-chlorophenyl)methoxy]benzaldehyde, Benzaldehyde, 3-[(3-

chlorophenyl)methoxy]-[1][2]

Physicochemical Properties
A summary of the key physicochemical properties of 3-[(3-Chlorobenzyl)oxy]benzaldehyde is

presented in Table 1. It is important to note that while experimentally determined data is limited,

computed values provide valuable estimates for experimental planning. The compound is

described by suppliers as a liquid at room temperature, which is consistent with the predicted

data.[4]
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Property Value Source

Physical Form Liquid at room temperature Benchchem[4]

Boiling Point
386.7 °C at 760 mmHg

(Computed)
BOC Sciences[3]

Density 1.247 g/cm³ (Computed) BOC Sciences[3]

XLogP3 3.5 (Computed) PubChem[2]

SMILES
C1=CC(=CC(=C1)Cl)COC2=C

C=CC(=C2)C=O
PubChem[1][2]

InChI

InChI=1S/C14H11ClO2/c15-

13-5-1-4-12(7-13)10-17-14-6-

2-3-11(8-14)9-16/h1-9H,10H2

PubChem[2]

Synthesis of 3-[(3-Chlorobenzyl)oxy]benzaldehyde:
A Practical Protocol
The synthesis of 3-[(3-Chlorobenzyl)oxy]benzaldehyde is most effectively achieved via the

Williamson ether synthesis, a robust and widely utilized method for forming ethers. This

reaction involves the nucleophilic substitution of a halide by an alkoxide. In this specific

application, the phenoxide derived from 3-hydroxybenzaldehyde acts as the nucleophile,

attacking the electrophilic carbon of 3-chlorobenzyl chloride.

Reaction Principle: The Williamson Ether Synthesis
The Williamson ether synthesis is a cornerstone of organic chemistry for the preparation of

both symmetrical and unsymmetrical ethers. The reaction proceeds via an SN2 mechanism,

where an alkoxide ion displaces a halide from an alkyl halide. For the synthesis of aryl ethers, a

phenoxide is reacted with a suitable alkyl halide. The use of a polar aprotic solvent like

dimethylformamide (DMF) or acetone is beneficial as it solvates the cation of the base, leaving

the alkoxide anion more nucleophilic.

Detailed Experimental Protocol
Materials:
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3-Hydroxybenzaldehyde

3-Chlorobenzyl chloride

Potassium carbonate (K₂CO₃), anhydrous

Dimethylformamide (DMF), anhydrous

Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 3-

hydroxybenzaldehyde (1.0 equivalent) and anhydrous potassium carbonate (1.5

equivalents).

Solvent Addition: Add anhydrous dimethylformamide (DMF) to the flask to dissolve the

reactants. A typical concentration would be in the range of 0.2-0.5 M.

Addition of Alkylating Agent: To the stirred suspension, add 3-chlorobenzyl chloride (1.05

equivalents) dropwise at room temperature.

Reaction: Heat the reaction mixture to 70-80 °C and stir overnight. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room

temperature. Reduce the volume of DMF by approximately half using a rotary evaporator.

Extraction: Pour the concentrated reaction mixture into water and extract with ethyl acetate

(3 x volume of the aqueous layer).

Washing: Combine the organic extracts and wash successively with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield the crude product.

Purification: The crude 3-[(3-Chlorobenzyl)oxy]benzaldehyde can be purified by column

chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and

ethyl acetate) to afford the pure product.

This protocol is adapted from a general procedure for the synthesis of benzyloxybenzaldehyde

derivatives.[5]

3-Hydroxybenzaldehyde
3-Chlorobenzyl Chloride

K2CO3

Williamson Ether Synthesis
(DMF, 70-80°C)

Aqueous Work-up
& Extraction Column Chromatography 3-[(3-Chlorobenzyl)oxy]benzaldehyde

Click to download full resolution via product page

Caption: Synthetic workflow for 3-[(3-Chlorobenzyl)oxy]benzaldehyde.

Potential Applications in Drug Discovery and
Development
Substituted benzaldehydes are prevalent scaffolds in medicinal chemistry due to their ability to

engage in various biological interactions and their synthetic tractability.

Aldehyde Dehydrogenase (ALDH) Inhibition
The aldehyde dehydrogenase (ALDH) superfamily of enzymes, particularly isoforms like

ALDH1A3, are increasingly recognized as therapeutic targets in oncology. Overexpression of
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ALDH1A3 is associated with cancer stem cells and contributes to drug resistance and poor

prognosis in several cancers. Structurally related benzyloxybenzaldehyde derivatives have

been investigated as selective inhibitors of ALDH1A3.[5] The unique substitution pattern of 3-
[(3-Chlorobenzyl)oxy]benzaldehyde makes it a compelling candidate for evaluation as an

ALDH1A3 inhibitor. The aldehyde moiety can act as a "warhead," while the substituted benzyl

ether can provide specific interactions within the enzyme's active site.

Cancer Stem Cell

ALDH1A3

Retinoic Acid

Retinal

Oxidation

Self-Renewal Drug Resistance

3-[(3-Chlorobenzyl)oxy]benzaldehyde

Inhibition

Click to download full resolution via product page

Caption: Proposed mechanism of ALDH1A3 inhibition.

Antimicrobial and Other Biological Activities
Benzaldehyde and its derivatives have a long history of use as antimicrobial agents. The

electrophilic nature of the aldehyde group can lead to covalent modification of essential

biomolecules in microorganisms. The specific substitution pattern of 3-[(3-
Chlorobenzyl)oxy]benzaldehyde may confer enhanced or novel antimicrobial properties.
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Furthermore, related compounds have been explored for a range of other biological activities,

including anti-proliferative effects in cancer cell lines.[4]

Safety, Handling, and Storage
As no specific safety data sheet (SDS) is publicly available for 3-[(3-
Chlorobenzyl)oxy]benzaldehyde, a conservative approach to handling is imperative, drawing

upon data from structurally similar compounds such as benzaldehyde and

chlorobenzaldehydes.

Hazard Identification (Inferred)
Acute Toxicity: Likely harmful if swallowed or in contact with skin.

Skin Corrosion/Irritation: May cause skin irritation.

Eye Damage/Irritation: May cause serious eye irritation.

Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.

Recommended Handling Procedures
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear nitrile or other appropriate chemical-resistant gloves. A lab coat

should be worn at all times.

Respiratory Protection: If working outside of a fume hood or if aerosols may be generated,

use a respirator with an appropriate organic vapor cartridge.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.
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Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep away from

heat, sparks, and open flames. Protect from light and moisture.

Spectroscopic Characterization
While publicly accessible spectra are limited, PubChem indicates the availability of 1D NMR

(¹³C) and IR spectral data.[2] Researchers are encouraged to acquire their own analytical data

for verification.

Conclusion
3-[(3-Chlorobenzyl)oxy]benzaldehyde is a chemical intermediate with significant potential,

particularly in the realm of medicinal chemistry. Its synthesis via the Williamson ether reaction

is straightforward, and its structural features suggest it may be a valuable probe for

investigating biological targets such as ALDH1A3. As with any research chemical, a thorough

understanding of its properties and adherence to strict safety protocols are essential for its

effective and safe utilization in the laboratory. This guide serves as a foundational resource to

support further investigation and application of this promising molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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